2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

• IUPAC Name: 2-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]sulfanyl-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C23H17F3N2O5S/c1-32-20-6-4-12(8-21(20)33-2)16-9-15(23(24,25)26)14(10-27)22(28-16)34-11-19(31)13-3-5-17(29)18(30)7-13/h3-9,29-30H,11H2,1-2H3
• InChI Key: VXMPGKPOZNCAKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)C3=CC(=C(C=C3)O)O)OC
• Molecular Formula: C23H17F3N2O5S
• Molecular Weight: 490.5 g/mol

Description

2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C23H17F3N2O5S and its molecular weight is 490.45. The purity is usually 95%.
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Scientific Research Applications

Structural and Physical Characterization

Research on dihydropyridine derivatives, similar to the compound , has focused on understanding their physical and structural properties. In a study by Baluja and Talaviya (2016), novel dihydropyridine derivatives were synthesized and characterized, including measurements of density, viscosity, and ultrasonic velocity in dimethyl sulfoxide at various temperatures. These properties are crucial for understanding the solute-solvent interactions, which can provide insights into the potential applications of these compounds in different scientific and industrial fields (Baluja & Talaviya, 2016).

Heterocyclic Synthesis

The synthesis of heterocyclic compounds using pyridine derivatives as starting materials is a significant area of research due to their potential biological and medicinal properties. Bondarenko et al. (2016) reported on a domino reaction for synthesizing complex heterocyclic systems, including pyrano[4'',3'',2'':4',5']chromeno[2',3':4,5]thieno[2,3-b]pyridine derivatives. These reactions highlight the versatility of pyridine derivatives in constructing novel heterocyclic structures with potential for diverse scientific applications (Bondarenko et al., 2016).

Molecular Docking and In Vitro Screening

The exploration of novel pyridine derivatives for biological and medicinal purposes often involves molecular docking and in vitro screening to assess their potential as therapeutic agents. Flefel et al. (2018) synthesized new pyridine and fused pyridine derivatives, demonstrating their antimicrobial and antioxidant activity through in silico molecular docking screenings. Such studies underscore the importance of pyridine derivatives in the development of new pharmaceuticals and their scientific research applications in understanding disease mechanisms (Flefel et al., 2018).

Chemiluminescence and Optical Properties

The study of the chemiluminescence and optical properties of sulfanyl-substituted compounds, including pyridine derivatives, offers insights into their potential for applications in sensing, imaging, and material sciences. Watanabe et al. (2010) investigated the base-induced chemiluminescence of sulfanyl-substituted dioxetanes, providing a foundation for developing novel chemiluminescent materials with potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).